Cas no 2248295-51-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methylcyclohexyl)-5-oxopyrrolidine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methylcyclohexyl)-5-oxopyrrolidine-3-carboxylate
• CAS No: 2248295-51-2
• MF: C₂₀H₂₂N₂O₅
• MW: 370.399085521698
• CID: 6250740
• PubChem ID: 165979841
• Update Time: 2025-07-18

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methylcyclohexyl)-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248295-51-2
• EN300-6520496
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methylcyclohexyl)-5-oxopyrrolidine-3-carboxylate

• Inchi： 1S/C20H22N2O5/c1-12-6-8-14(9-7-12)21-11-13(10-17(21)23)20(26)27-22-18(24)15-4-2-3-5-16(15)19(22)25/h2-5,12-14H,6-11H2,1H3
• InChI Key： APDIAGOWXNUJNE-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CN1C1CCC(C)CC1

Computed Properties

• Exact Mass: 370.15287181g/mol
• Monoisotopic Mass: 370.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methylcyclohexyl)-5-oxopyrrolidine-3-carboxylate

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methylcyclohexyl)-5-oxopyrrolidine-3-carboxylate (CAS No. 2248295-51-2): A Comprehensive Overview

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methylcyclohexyl)-5-oxopyrrolidine-3-carboxylate (CAS No. 2248295-51-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindoline derivatives and is characterized by its unique structural features, which include a dioxo group, a pyrrolidine ring, and a 4-methylcyclohexyl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methylcyclohexyl)-5-oxopyrrolidine-3-carboxylate has been extensively studied in recent years. One of the most notable synthetic routes involves the reaction of 4-methylcyclohexanecarboxylic acid with isoindoline-1,3-dione in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). This method yields high purity and good yields, making it a preferred choice for large-scale production in both academic and industrial settings.

In terms of its biological activity, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methylcyclohexyl)-5-oxopyrrolidine-3-carboxylate has shown promising results in various assays. Studies have demonstrated its potential as an anti-inflammatory agent, with significant inhibition of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). Additionally, it has been reported to exhibit antioxidant properties, which may contribute to its protective effects against oxidative stress-related diseases.

The pharmacological profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methylcyclohexyl)-5-oxopyrrolidine-3-carboxylate has also been evaluated in preclinical models. In vitro studies using human cell lines have shown that this compound can effectively reduce inflammation and oxidative stress markers. Furthermore, in vivo studies in animal models have confirmed its anti-inflammatory and antioxidant activities, suggesting its potential for further development as a therapeutic agent.

One of the key areas of interest for this compound is its potential application in the treatment of neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). Research has indicated that the compound can cross the blood-brain barrier (BBB) efficiently, which is crucial for targeting central nervous system (CNS) disorders. Its ability to modulate inflammatory responses and reduce oxidative stress may help mitigate the progression of these debilitating conditions.

In addition to its therapeutic potential, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methylcyclohexyl)-5-oxopyrrolidine-3-carboxylate has also been explored for its use in diagnostic applications. The compound's unique structural features make it an excellent candidate for developing novel imaging agents that can be used to visualize specific biomarkers associated with various diseases. This could potentially enhance early detection and improve patient outcomes.

The safety profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methylcyclohexyl)-5-oxypryrolidine-carboxylate has been extensively evaluated in preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. These findings support its potential for further clinical development.

In conclusion, 1,3-dioxo-2,3-dihydro-H-isoinodol--(methylcyclohexanecarboxylic acid) (CAS No. 2248295-51-) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.